Cas no 41048-51-5 (1-(1-aminonaphthalen-2-yl)ethan-1-one)

• Product Name: 1-(1-aminonaphthalen-2-yl)ethan-1-one
• CAS No: 41048-51-5
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• MDL: MFCD20483894
• CID: 4651047
• PubChem ID: 19806857
• Update Time: 2025-11-05

1-(1-aminonaphthalen-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Acetyl-1-aminonaphthalene
• 1-(1-aminonaphthalen-2-yl)ethan-1-one
• Acetyl-naphthylamin
• 1-(1-aminonaphthalen-2-yl)ethanone

• MDL： MFCD20483894
• Inchi： 1S/C12H11NO/c1-8(14)10-7-6-9-4-2-3-5-11(9)12(10)13/h2-7H,13H2,1H3
• InChI Key： YRTUCZUPMWNTNY-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CC=C2C=CC=CC2=C1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• XLogP3: 2.7
• Topological Polar Surface Area: 43.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1-(1-aminonaphthalen-2-yl)ethan-1-one

Comprehensive Overview of 1-(1-Aminonaphthalen-2-yl)ethan-1-one (CAS No. 41048-51-5)

1-(1-Aminonaphthalen-2-yl)ethan-1-one, also known by its CAS number 41048-51-5, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which consists of a naphthalene ring substituted with an amino group and an acetyl group. The combination of these functional groups imparts distinct chemical and physical properties, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 1-(1-Aminonaphthalen-2-yl)ethan-1-one is C₁₂H₁₁NO₂, and its molecular weight is approximately 203.22 g/mol. The compound is typically a solid at room temperature and exhibits moderate solubility in common organic solvents such as ethanol, acetone, and dimethylformamide (DMF). Its melting point ranges from 98 to 99°C, and it has a boiling point of around 370°C at standard atmospheric pressure.

In the realm of pharmaceutical research, 1-(1-Aminonaphthalen-2-yl)ethan-1-one has garnered attention due to its potential as a precursor for the synthesis of bioactive compounds. Recent studies have explored its role in the development of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound as an intermediate in the synthesis of anti-inflammatory agents. The researchers demonstrated that derivatives of 1-(1-Aminonaphthalen-2-yl)ethan-1-one exhibited potent anti-inflammatory activity in both in vitro and in vivo models, suggesting its potential for further development into therapeutic agents.

Beyond pharmaceutical applications, 1-(1-Aminonaphthalen-2-yl)ethan-1-one has also found utility in materials science. Its unique electronic properties make it a suitable candidate for the synthesis of organic semiconductors and luminescent materials. A recent paper in the Journal of Materials Chemistry C reported the use of this compound as a building block for the preparation of conjugated polymers with tunable optical properties. The resulting materials exhibited high photoluminescence quantum yields and were explored for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices.

The synthetic accessibility of 1-(1-Aminonaphthalen-2-yl)ethan-1-one has been well-documented in the literature. Common synthetic routes involve the condensation of 2-acetylnaphthalene with ammonia or primary amines under appropriate conditions. These methods are generally straightforward and can be scaled up for industrial production. However, recent advancements in green chemistry have led to the development of more environmentally friendly synthetic protocols. For example, a study published in the Green Chemistry journal described a novel approach using microwave-assisted synthesis to produce 1-(1-Aminonaphthalen-2-yl)ethan-1-one with high yield and reduced reaction time.

The safety profile of 1-(1-Aminonaphthalen-2-yl)ethan-1-one is an important consideration for its practical applications. While it is not classified as a hazardous material, proper handling and storage precautions should be observed to ensure workplace safety. The compound should be stored in a cool, dry place away from incompatible substances such as strong oxidizers or acids. Personal protective equipment (PPE), including gloves and safety goggles, should be worn when handling this compound to minimize exposure risks.

In conclusion, 1-(1-Aminonaphthalen-2-yl)ethan-1-one (CAS No. 41048-51-5) is a multifaceted compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and properties make it an attractive intermediate for the synthesis of bioactive compounds, materials with advanced optical properties, and other valuable chemicals. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in modern chemistry.